4-(4-Chlorobenzoyl)-3-chlorotoluene

• Molecular Formula: C14H10Cl2O
• Molecular Weight: 265.1 g/mol
• IUPAC Name: (2-chloro-4-methylphenyl)-(4-chlorophenyl)methanone
• InChI: InChI=1S/C14H10Cl2O/c1-9-2-7-12(13(16)8-9)14(17)10-3-5-11(15)6-4-10/h2-8H,1H3
• InChI Key: VPQKMOAXEHHLNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=CC=C(C=C2)Cl)Cl

Description

4-(4-Chlorobenzoyl)-3-chlorotoluene is a useful research compound. Its molecular formula is C14H10Cl2O and its molecular weight is 265.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred 80° C. solution of 2-chloro-4-methylbenzoyl chloride (6.6 g, 39 mmol) in chlorobenzene (10 ml) was treated with aluminum chloride (5.14 g, 38.5 mmol) in portions over 15 minutes. The mixture was stirred 15 hours at 80° C., cooled, quenched by addition of ice and concentrated hydrochloric acid (5 ml), and extracted three times with diethyl ether. The combined extracts were washed with water and saturated aqueous sodium bicarbonate, dried over anhydrous magnesium sulfate, and evaporated under vacuum. The residue was chromatographed on a column of silica gel (250 g) eluted with 7:3 (v/v) n-hexane-dichloromethane to provide 7.9 g (76%) of 4-(4-chlorobenzoyl)-3-chlorotoluene, m.p. 58°-60.5° C.